4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 4-methoxy-1-propan-2-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C10H19NO3/c1-8(2)11-6-4-10(14-3,5-7-11)9(12)13/h8H,4-7H2,1-3H3,(H,12,13)
• InChI Key: AKGZDZWBOUCUIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)(C(=O)O)OC

Description

4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid is a piperidine derivative characterized by a methoxy (-OCH₃) group at the 4-position and an isopropyl (propan-2-yl) substituent at the 1-position of the piperidine ring. Piperidine derivatives are widely explored for their roles as intermediates in drug synthesis, particularly in neuropharmacology and antimicrobial agents .

The carboxylic acid moiety at the 4-position enhances solubility and enables further functionalization, while the isopropyl group contributes to steric effects and lipophilicity, influencing bioavailability and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid typically involves multi-step organic reactions. One common method includes the alkylation of piperidine derivatives followed by carboxylation and methoxylation. The reaction conditions often require the use of solvents like tetrahydrofuran (THF) and catalysts to facilitate the reactions .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like crystallization and chromatography are common to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halides (e.g., HCl, HBr) and organometallic compounds (e.g., Grignard reagents).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or alkanes .

Scientific Research Applications

4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Variations

The following table summarizes key structural analogs of 4-methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid, highlighting substituent differences and their implications:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties/Applications	References
4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid	-OCH₃ (C4), -CH(CH₃)₂ (C1), -COOH (C4)	243.3 (estimated)	Neuroprotective potential, antimicrobial
1-Boc-4-allyl-4-piperidinecarboxylic acid	-Boc (C1), -CH₂CH₂CH₂ (C4), -COOH (C4)	283.3	Intermediate in peptide synthesis
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid	-COOEt (C1), -COOH (C4)	217.2	High solubility (Log S = -1.8), enzymatic studies
1-[(4-Methoxy-2-methyl-5-propan-2-yl-phenyl)methyl]piperidine-4-carboxylic acid	Aryl-CH₂ (C1), -OCH₃ (aryl), -COOH (C4)	347.4	Enhanced lipophilicity, CNS targeting
Piperidine-4-carboxylic acid ethyl ester	-COOEt (C4), H (C1)	171.2	Prodrug applications, improved BBB penetration

Key Observations:

• Substituent Effects on Solubility : The ethoxycarbonyl group in 1-(ethoxycarbonyl)piperidine-4-carboxylic acid increases solubility (Log S = -1.8) compared to the isopropyl analog, which is more lipophilic .
• Bioactivity : Aryl-substituted analogs (e.g., compound in ) exhibit improved CNS penetration due to increased lipophilicity, whereas the Boc-protected derivative is primarily used as a synthetic intermediate.
• Functionalization Potential: The carboxylic acid group enables conjugation (e.g., hydrazide formation for antimicrobial agents, as seen in ).

Pharmacological and Functional Comparisons

Neuropharmacological Activity

• 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid shares structural motifs with compounds like 4-hydroxy-4-methylpiperidine-1-carboxylic acid benzothiazolylamide (), which is patented for treating PTSD and neurodegenerative disorders. Both compounds exhibit affinity for neurotransmitter receptors (e.g., serotonin, dopamine) due to the piperidine scaffold.
• 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid lacks the methoxy group but shows moderate BBB penetration, making it suitable for prodrug development .

Antimicrobial Activity

• Hydrazide derivatives of piperidine-4-carboxylic acid (e.g., 1-pyrimidine-2-yl piperidine-4-carboxylic acid hydrazides) demonstrate potent antibacterial effects against Pseudomonas aeruginosa and Staphylococcus aureus (MIC = 8–16 µg/mL) .

Metabolic Stability

• The isopropyl group in 4-methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid may reduce metabolic degradation compared to allyl or aryl analogs, as branched alkyl groups are less susceptible to oxidative enzymes .

Biological Activity

4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid is a piperidine derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which may confer distinct biological properties. This article reviews the available literature on its biological activity, including mechanisms of action, therapeutic potential, and comparative studies with similar compounds.

Chemical Structure and Properties

The chemical structure of 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}_2$$

This compound features a methoxy group and an isopropyl substituent on the piperidine ring, which is crucial for its biological activity.

The biological activity of 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The mechanism involves binding to specific sites, leading to alterations in enzymatic activity or receptor signaling pathways. For instance, it has been investigated for its potential effects on neurotransmitter systems and as a precursor in drug development for various therapeutic applications .

Antiviral Activity

Recent studies have explored the antiviral properties of piperidine derivatives, including 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid. In particular, related compounds have shown promising results as CCR5 inhibitors, which are critical in HIV treatment. For example, derivatives with similar structures demonstrated IC₅₀ values in the low nanomolar range against HIV .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid, it is useful to compare it with other piperidine derivatives:

Compound Name	Structure Characteristics	Biological Activity
4-Morpholin-4-yl-piperidine-1-carboxylic acid	Contains morpholine instead of piperidine	Anticancer and antiviral activities reported
Piperidine-4-carboxylic acid	Simpler structure without substitutions	Limited biological activity compared to methoxy derivatives

This table illustrates that while simpler analogs may exhibit some biological activity, the presence of specific substituents like methoxy and isopropyl groups enhances the potential efficacy of 4-Methoxy-1-(propan-2-yl)piperidine-4-carboxylic acid.

Case Studies and Experimental Findings

Several case studies have highlighted the biological potential of piperidine derivatives:

• Antiviral Studies : A series of synthesized piperidine derivatives were tested for their ability to inhibit HIV replication. The results indicated that compounds structurally related to 4-Methoxy-1-(propan-2-yl)piperidine exhibited significant antiviral activity with IC₅₀ values comparable to established drugs like maraviroc .
• Anticancer Research : In vitro studies demonstrated that certain piperidine derivatives could induce methuosis in cancer cell lines. These findings suggest that modifications in the piperidine structure can lead to enhanced cytotoxic effects against cancer cells .
• Enzyme Interaction Studies : Investigations into the compound's interaction with specific enzymes have shown promise in modulating biochemical pathways relevant to disease states, indicating potential therapeutic applications .